N-{2-[(1,3-diphenyl-1H-pyrazol-5-yl)amino]phenyl}-4-nitrobenzamide

• IUPAC Name: N-[2-[(2,5-diphenylpyrazol-3-yl)amino]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C28H21N5O3/c34-28(21-15-17-23(18-16-21)33(35)36)30-25-14-8-7-13-24(25)29-27-19-26(20-9-3-1-4-10-20)31-32(27)22-11-5-2-6-12-22/h1-19,29H,(H,30,34)
• InChI Key: CKCJBNZFKKVVNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=C2)NC3=CC=CC=C3NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C28H21N5O3
• Molecular Weight: 475.5 g/mol

Description

Pyrazole and its derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety.

Synthesis Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. A huge variety of synthesis methods and synthetic analogues have been reported over the years.

Chemical Reactions Analysis

Combination of the optimal substituents and aromatic positions resulted in 4-nitro-N-(1-(2-fluorophenyl)-3-phenyl-1H-pyrazol-5-yl)benzamide (VU-1545) showing Ki = 156 +/- 29 nM and EC50 = 9.6 +/- 1.9 nM in the binding and functional assays, respectively.

Mechanism of Action

Target of Action

Similar compounds such as pyrazole derivatives have been reported to exhibit a broad range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

It’s known that pyrazole derivatives can interact with their targets in various ways, leading to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit enzymes like acetylcholinesterase, which are linked to neurological disorders .

Biochemical Pathways

Compounds with similar structures, such as pyrazole derivatives, have been reported to influence a variety of biochemical pathways .

Pharmacokinetics

Similar compounds have been studied for their pharmacokinetic properties .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, including anti-inflammatory, antitumor, antidiabetic, and antiviral effects .

Action Environment

It’s known that factors such as ph and temperature can affect the yield and activity of similar compounds .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(1,3-diphenyl-1H-pyrazol-5-yl)amino]phenyl}-4-nitrobenzamide in lab experiments is its specificity for certain enzymes and proteins. This specificity allows for a targeted inhibition of the enzyme or protein of interest, without affecting other physiological or biochemical processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-{2-[(1,3-diphenyl-1H-pyrazol-5-yl)amino]phenyl}-4-nitrobenzamide. One direction is the development of more potent and selective inhibitors of specific enzymes and proteins. Another direction is the investigation of the potential therapeutic applications of this compound in various diseases and conditions. Additionally, the use of this compound in combination with other drugs or therapies could also be explored for enhanced efficacy.

Scientific Research Applications

N-{2-[(1,3-diphenyl-1H-pyrazol-5-yl)amino]phenyl}-4-nitrobenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to inhibit various enzymes and proteins that are involved in various physiological and biochemical processes. For example, this compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.